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Compound of Interest

Compound Name: Parylene D

Cat. No.: B3258493

An In-depth Technical Guide to the Dielectric Constant and Electrical Insulation Properties of
Parylene D

For researchers, scientists, and drug development professionals, understanding the material
properties of polymers is critical for the design and function of advanced medical devices and
electronics. Parylene D, a member of the poly(p-xylylene) family of polymers, offers a unique
combination of electrical, thermal, and barrier properties. This guide provides a detailed
overview of its dielectric constant and electrical insulation capabilities, complete with
guantitative data and the standardized experimental protocols used for their measurement.

Introduction to Parylene D

Parylene D is a chlorinated variant of Parylene N, produced from the same raw material but
modified by the substitution of two chlorine atoms for two of the aromatic hydrogens.[1][2][3]
This chemical modification results in greater thermal stability and physical toughness compared
to other common Parylene types.[4][5] Like other Parylenes, it is applied via a unique chemical
vapor deposition (CVD) process at room temperature, which allows it to form a truly conformal,
pinhole-free coating on a variety of substrates, including complex shapes.[2][3][4] Its excellent
dielectric properties make it a superior electrical insulator for critical applications.[6]

Quantitative Electrical Properties of Parylene D

The electrical characteristics of Parylene D are crucial for its function as an insulator in
electronic and biomedical applications. The following tables summarize the key quantitative

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3258493?utm_src=pdf-interest
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.ulprospector.com/plastics/en/datasheet/89778/parylene-d
https://www.physics.rutgers.edu/~podzorov/parylene%20properties.pdf
http://microconnex.com/wp-content/uploads/2011/06/Parylene.pdf
https://www.mddionline.com/orthopedic/using-parylene-for-medical-substrate-coating
https://www.advancedcoating.com/parylene-properties
https://www.physics.rutgers.edu/~podzorov/parylene%20properties.pdf
http://microconnex.com/wp-content/uploads/2011/06/Parylene.pdf
https://www.mddionline.com/orthopedic/using-parylene-for-medical-substrate-coating
https://vsiparylene.com/resources/parylene-electric-properties/
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

data for its dielectric and insulation properties.

Table 1: Dielectric Constant and Dissipation Factor of Parylene D

The dielectric constant represents a material's ability to store electrical energy, while the
dissipation factor quantifies its inefficiency as an insulator.[7] For insulation purposes, a low
dielectric constant is generally desirable.[8]

Property 60 Hz 1 kHz 1 MHz Test Method
Dielectric

2.84[9] 2.82[9] 2.80[10] ASTM D150[9]
Constant
Dissipation

0.004[9] 0.003[9] 0.002[10] ASTM D150[9]
Factor

Table 2: Electrical Insulation Properties of Parylene D

Dielectric strength, volume resistivity, and surface resistivity are key indicators of a material's
ability to withstand electrical stress and resist current leakage. Higher values indicate better
insulation performance.[11][12]

Property Value Test Method
Dielectric Strength 5,500 V/mil (215 MV/cm)[9][10] ASTM D149
Volume Resistivity (at 23°C,

2 x 10 Q.cm[10] ASTM D257
50% RH)
Surface Resistivity (at 23°C,

5 x 1016 Q[10] ASTM D257

50% RH)

Experimental Protocols

The data presented above are determined by standardized test methods developed by ASTM
International. These protocols ensure consistency and comparability of results.
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ASTM D150: AC Loss Characteristics and Permittivity
(Dielectric Constant)

This test method is used to determine the dielectric constant and dissipation factor of solid
electrical insulating materials over a range of frequencies.[13][14]

Methodology:

Specimen Preparation: A flat specimen of the material is prepared, ensuring it is larger than
the electrodes to be used (typically 50mm or 2 inches in diameter).[7]

o Electrode System: The specimen is placed between two metallic electrodes, forming a
capacitor.

o Measurement: The capacitance of the system with the specimen is measured at the desired
frequency (e.g., 60 Hz, 1 kHz, 1 MHz).

o Reference Measurement: A second measurement is taken without the specimen (with air or
vacuum as the dielectric).[7]

o Calculation: The dielectric constant is calculated as the ratio of the capacitance with the
material to the capacitance with air/vacuum.[7][8][15] The dissipation factor, which measures
the inefficiency of the insulator, is also determined from the AC measurements.[7]
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Experimental workflow for ASTM D150.
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ASTM D149: Dielectric Breakdown Voltage and Dielectric
Strength

This test determines the voltage per unit thickness at which an insulating material will fail or
"puncture" under electrical stress.[11][16] A higher value signifies a better insulator.[11]

Methodology:
e Specimen Placement: The test specimen is placed between two electrodes.[11]

» Voltage Application: An alternating voltage, typically at a commercial power frequency like 60
Hz, is applied.[17][18]

» Voltage Increase: The voltage is increased from zero (or a low level) at a uniform rate until
dielectric breakdown occurs.[11][19] This breakdown is observed as a puncture or electrical
burn-through of the material.[11]

o Measurement: The voltage at which failure occurs is recorded.

o Calculation: The dielectric strength is calculated by dividing the breakdown voltage by the
thickness of the specimen, typically expressed in volts per mil (V/mil).[19]

ASTM D257: DC Resistance or Conductance of
Insulating Materials

This standard provides procedures to measure the volume resistivity and surface resistivity of
insulating materials using a direct current (DC) voltage.[20][21][22]

Methodology:

e Specimen and Electrodes: A standard-sized specimen (e.g., a 4-inch disk) is placed between
two electrodes.[12][23] The electrode configuration differs for volume and surface resistivity
measurements.

» Voltage Application: A specified DC voltage is applied across the electrodes for a set
duration, typically 60 seconds.[12][23]
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o Resistance Measurement: The resistance to the leakage current is measured. For volume
resistivity, the current flowing through the material's bulk is measured.[12] For surface
resistivity, the current flowing along the surface is measured.[12]

o Calculation: The resistivity is calculated based on the measured resistance and the
geometric dimensions of the specimen and electrodes.[21] The results are reported in ohm-
centimeters (Q-cm) for volume resistivity and ohms (Q) or ohms per square for surface

resistivity.
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Logical workflow for characterizing electrical properties.

Relevance for Biomedical and Research
Applications

The superior electrical insulation properties of Parylene D are critical for its use in medical and

research fields.
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o Biocompatibility and Protection: Parylene coatings are biocompatible (USP Class VI) and
biostable, forming a protective barrier that isolates the device from the body and protects the
body from the device.[24][25][26] This is essential for implantable electronics like
pacemakers, neurostimulators, and cochlear implants, where electrical signals must be
precisely contained.[25][27]

» Device Reliability: The high dielectric strength and volume resistivity prevent electrical shorts
and signal interference, ensuring the long-term reliability of sensitive electronic components
in the harsh, fluid-filled environment of the human body.[25]

» Miniaturization: Because Parylene D provides excellent insulation even as an ultra-thin film,
it allows for the miniaturization of medical devices without compromising electrical safety or
performance.[4][26]

o Drug-Eluting Devices: In applications like drug-eluting stents, the Parylene coating can act
as a stable, insulating layer that helps control the release of therapeutic agents.[25]

In summary, Parylene D's robust dielectric constant and exceptional insulation properties,
verified by standardized testing, make it an indispensable material for advancing medical
technology and scientific research where electrical integrity and biocompatibility are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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